Cas no 1173022-29-1 (tert-Butyl Bromoacetate-13C)

Technical Introduction: tert-Butyl Bromoacetate-13C tert-Butyl Bromoacetate-13C is a stable isotope-labeled compound, where the carbonyl carbon is enriched with ¹³C. This labeling makes it a valuable tool in NMR spectroscopy and mass spectrometry studies, enabling precise tracking of molecular transformations in synthetic and metabolic pathways. The tert-butyl ester group enhances solubility in organic solvents and provides steric protection, facilitating controlled reactions. Its bromoacetate functionality allows for alkylation or further derivatization, making it useful in peptide synthesis and pharmaceutical research. The ¹³C label ensures minimal interference with natural isotopic distributions, improving analytical accuracy. Suitable for use in isotopic dilution and mechanistic studies, it offers high chemical purity and isotopic enrichment.

tert-Butyl Bromoacetate-13C structure

Product Name:tert-Butyl Bromoacetate-13C

CAS No:1173022-29-1

MF:C₆H₁₁BrO₂

MW:196.046996355057

CID:2086804

Update Time:2025-06-07

tert-Butyl Bromoacetate-13C Chemical and Physical Properties

Names and Identifiers

- tert-Butyl Bromoacetate-13C
- CID 71309173
- Inchi： 1S/C6H11BrO2/c1-6(2,3)9-5(8)4-7/h4H2,1-3H3/i4+1
- InChI Key： BNWCETAHAJSBFG-AZXPZELESA-N
- SMILES： Br[13CH2]C(=O)OC(C)(C)C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 104
Topological Polar Surface Area: 26.3

tert-Butyl Bromoacetate-13C Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B690747-10mg	tert-Butyl Bromoacetate-13C	1173022-29-1	10mg	$ 236.00	2023-04-18
TRC	B690747-100mg	tert-Butyl Bromoacetate-13C	1173022-29-1	100mg	$ 1832.00	2023-04-18
TRC	B690747-50mg	tert-Butyl Bromoacetate-13C	1173022-29-1	50mg	$ 800.00	2023-09-08